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Epi-Doramectin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-Doramectin is a significant intermediate formed during the base-catalyzed degradation of
Doramectin, a widely used macrocyclic lactone anthelmintic in veterinary medicine.[1]
Doramectin itself is a fermentation product of genetically engineered strains of Streptomyces
avermitilis.[2][3] The epimerization at the C2 position leads to the formation of epi-Doramectin,
which can further rearrange to an isomeric alkene analogue.[1] Understanding the chemical
structure and properties of epi-Doramectin is crucial for stability studies, formulation
development, and ensuring the safety and efficacy of Doramectin-based products. This
technical guide provides an in-depth overview of the chemical structure, properties, and
analytical considerations for epi-Doramectin.

Chemical Structure and Properties

Epi-Doramectin shares the same molecular formula and weight as Doramectin but differs in
the stereochemistry at the C2 position. This subtle structural change can influence its
physicochemical properties and biological activity.

Table 1: Chemical Identifiers of epi-Doramectin and Doramectin
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Identifier

epi-Doramectin

Doramectin

Molecular Formula

CsoH74014[1][4]

CsoH74014[2][5]

Molecular Weight 899.1 g/mol [1][4] 899.128 g/mol [2]
CAS Number 1987882-62-1[4] 117704-25-3[2][5]
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Table 2: Physicochemical Properties of epi-Doramectin and Doramectin

Property epi-Doramectin Doramectin

Appearance White solid[1] Solid

Solubility Soluble in ethanol, methanol, Soluble in ethyl oleate, glycerol
DMF, and DMSO.[1][4] triacetate, benzyl benzoate.[6]

Storage Conditions -20°C[1][4] Room temperature

UV max (Amax) 247 nm[4] Not specified

Melting Point Not specified 116-119 °CJ5]

Purity >95% by HPLC[1] Not specified

Relationship between Doramectin and epi-
Doramectin

The formation of epi-Doramectin from Doramectin is a reversible base-catalyzed
isomerization.[4] This chemical transformation is a critical consideration in the manufacturing,
formulation, and storage of Doramectin products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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